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Cat. No.: B1261773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Polonium-209 (²⁰⁹Po), with a focus on its half-life and decay chain. The information presented

is intended for use by researchers, scientists, and professionals in drug development who may

utilize this isotope in their work.

Half-Life of Polonium-209
The half-life of Polonium-209 has been subject to significant re-evaluation. For many years,

the accepted value was approximately 102 years. However, extensive and long-term

measurements conducted by the National Institute of Standards and Technology (NIST) have

led to a revised and more accurate value.[1][2][3] This re-measurement has important

implications for various scientific fields, including geophysical studies where ²⁰⁹Po is used as a

tracer for dating sediment samples.[1][3]

The currently accepted half-life of Polonium-209 is 125.3 ± 3.2 years.[1][3] This value is

approximately 25% longer than the previously accepted measurement of 102 ± 5 years, which

was established in 1956.[1][3] The difficulty in accurately measuring the half-life of ²⁰⁹Po arises

from its scarcity in pure form, its long half-life, and the specific types of radiation involved in its

decay.[1][3]
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Parameter Value Reference

Half-Life (T½) 125.3 ± 3.2 years NIST (2014)[1]

Previously Accepted Half-Life 102 ± 5 years (1956)[1]

Decay Chain of Polonium-209
Polonium-209, the longest-lived isotope of polonium, decays through two primary pathways:

alpha decay and electron capture.[4][5] The dominant decay mode is alpha emission,

accounting for over 99% of its decay events.[4][5]

Alpha Decay
The primary decay mechanism for Polonium-209 is the emission of an alpha particle (a helium

nucleus, ⁴He), which transforms it into Lead-205 (²⁰⁵Pb).[5][6][7]

²⁰⁹₈₄Po → ²⁰⁵₈₂Pb + ⁴₂He

This decay mode has a branching ratio of approximately 99.546%.[4] The alpha decay energy

is 4.979 MeV.[5] Lead-205 is itself a long-lived radionuclide with a half-life of 1.73 x 10⁷ years.

Electron Capture
A minor fraction of Polonium-209 nuclei decay via electron capture. In this process, the

nucleus captures an inner atomic electron, converting a proton into a neutron and emitting a

neutrino. This transforms Polonium-209 into Bismuth-209 (²⁰⁹Bi).[5]

²⁰⁹₈₄Po + e⁻ → ²⁰⁹₈₃Bi + νe

The branching ratio for electron capture is approximately 0.454%.[4] The decay energy for this

process is 1.893 MeV.[5] For a long time, Bismuth-209 was considered the heaviest stable

isotope. However, it is now known to be extremely weakly radioactive, with a half-life of 2.01 x

10¹⁹ years, decaying via alpha emission to Thallium-205.[8]
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Decay Mode Daughter Isotope Branching Ratio Decay Energy

Alpha (α) Decay ²⁰⁵Pb ~99.546%[4] 4.979 MeV[5]

Electron Capture (EC) ²⁰⁹Bi ~0.454%[4] 1.893 MeV[5]

Experimental Protocols: Half-Life Determination
The revised half-life of Polonium-209 was determined by NIST through a series of meticulous,

long-term experiments spanning over two decades.[1][9] The primary methodology employed

was 4πα liquid scintillation (LS) spectrometry.[2]

While detailed, step-by-step proprietary protocols are not publicly available, the general

experimental workflow can be summarized as follows:

Standard Reference Material (SRM) Preparation: A highly pure and well-characterized

solution of Polonium-209 is prepared as a Standard Reference Material.

Source Preparation: Multiple counting sources are prepared from the SRM solution.

Liquid Scintillation Counting: The activity of the sources is measured using high-precision

liquid scintillation counters. This technique involves mixing the radioactive sample with a

liquid scintillator cocktail, which emits flashes of light upon interaction with the radiation.

These light flashes are then detected and counted by photomultiplier tubes.

Long-Term Measurements: The activity of the same set of sources is measured repeatedly

over a long period (in this case, over 20 years).[1][9] This long observation time is crucial for

accurately determining the decay rate of a long-lived isotope.

Data Analysis: The decay data (activity versus time) is fitted to an exponential decay curve to

calculate the half-life. Statistical analysis is performed to determine the uncertainty in the

measurement.
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Caption: Decay chain of Polonium-209 showing the primary alpha decay and minor electron

capture pathways.

Experimental Workflow for Half-Life Determination
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Caption: Generalized experimental workflow for the determination of the half-life of Polonium-
209.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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